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Compound of Interest

7-bromo-5-chloro-1H-indole-2-
Compound Name: S
carboxylic acid

Cat. No.: B152663

An In-depth Technical Guide to 7-bromo-5-chloro-1H-indole-2-carboxylic Acid

Introduction

7-bromo-5-chloro-1H-indole-2-carboxylic acid is a halogenated heterocyclic compound
belonging to the indole family. The indole scaffold is a prominent feature in numerous
biologically active molecules and approved pharmaceuticals. The presence of a carboxylic acid
group at the 2-position and bromo and chloro substituents on the benzene ring provides
versatile handles for chemical modifications, making it a valuable building block in medicinal
chemistry and drug discovery. Derivatives of substituted indole-2-carboxylic acids have shown
potential as inhibitors of various enzymes and receptors, leading to their investigation in
therapeutic areas such as oncology, virology, and bacteriology.[1][2][3][4] This guide provides a
comprehensive overview of the synthesis, potential biological activities, and experimental
considerations for 7-bromo-5-chloro-1H-indole-2-carboxylic acid, aimed at researchers and
professionals in drug development.

Physicochemical Properties

A summary of the key physicochemical properties for 7-bromo-5-chloro-1H-indole-2-
carboxylic acid is presented below.
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Property

Value

CAS Number

952959-39-6[5]

Molecular Formula

CoHsBrCINO:2

Molecular Weight 274.50 g/mol

SMILES O=C(C(N1)=CC2=C1C(Br)=CC(Cl)=C2)O[5]

Appearance Solid (predicted)

Boiling Point No data available

Melting Point No data available

Solubility Expected to be soluble in organic solvents like
DMSO and DMF

Storage Store at -20°C for long-term stability

Synthesis and Experimental Protocols

While a specific, detailed synthesis for 7-bromo-5-chloro-1H-indole-2-carboxylic acid is not

readily available in the provided search results, a plausible synthetic route can be constructed

based on established methods for analogous indole-2-carboxylic acids, such as the Fischer

indole synthesis followed by hydrolysis.

Proposed Synthetic Pathway

A potential synthetic route could start from a commercially available di-substituted aniline,

which undergoes a Japp-Klingemann or Fischer indole synthesis to form the corresponding

ethyl indole-2-carboxylate, followed by hydrolysis to yield the final carboxylic acid.
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Step 1: Diazotization

G-bromo-S-chloroanilin9

NaNOz, HCI, 0°C

Step 2: Japp-Klingemann Reaction

Diazonium Salt (Ethyl 2—ch|oroacetoacetate)

P(Hydrazone Intermediate)

cid catalyst (e.g., PPA), Heat

Step 3: Fischer Indole Synthesis

(Ethyl 7-bromo-5-chIoro-lH-indole-2-carboxylat9

LiOH or NaOH, THF/H20

Step 4: Hydrolysis

G-bromo-S-chIoro-lH-indole-z-carboxylic acia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. benchchem.com [benchchem.com]
e 3. benchchem.com [benchchem.com]

e 4. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand
Transfer Inhibitors - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. 952959-39-6|7-Bromo-5-chloro-1H-indole-2-carboxylic acid|BLD Pharm [bldpharm.com]

 To cite this document: BenchChem. [Discovery of 7-bromo-5-chloro-1H-indole-2-carboxylic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152663#discovery-of-7-bromo-5-chloro-1h-indole-2-
carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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